Cas no 42198-10-7 (1,2-PropanediaMine, N1-(2-fluorophenyl)-2-Methyl-)
42198-10-7 structure
Product Name:1,2-PropanediaMine, N1-(2-fluorophenyl)-2-Methyl-
CAS No:42198-10-7
MF:C10H15FN2
MW:182.237905740738
CID:831623
Update Time:2026-04-29
1,2-PropanediaMine, N1-(2-fluorophenyl)-2-Methyl- Chemical and Physical Properties
Names and Identifiers
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- 1,2-PropanediaMine, N1-(2-fluorophenyl)-2-Methyl-
- N<sup>1</sup>-(2-Fluorophenyl)-2-methyl-1,2-propanediamine
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- Inchi: InChI=1S/C10H15FN2/c1-10(2,12)7-13-9-6-4-3-5-8(9)11/h3-6,13H,7,12H2,1-2H3
- InChI Key: RCJGBMORGSVYDY-UHFFFAOYSA-N
- SMILES: CC(C)(CNC1=CC=CC=C1F)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
1,2-PropanediaMine, N1-(2-fluorophenyl)-2-Methyl- Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
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Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
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